Cas no 2034442-76-5 (N2,N2,6-trimethylpyrimidine-2,4-diamine hydrochloride)

• Product Name: N2,N2,6-trimethylpyrimidine-2,4-diamine hydrochloride
• CAS No: 2034442-76-5
• MF: C₇H₁₃ClN₄
• MW: 188.657919645309
• CID: 5408109
• Update Time: 2025-11-01

N2,N2,6-trimethylpyrimidine-2,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-N,2-N,6-trimethylpyrimidine-2,4-diamine:hydrochloride
• N2,N2,6-trimethylpyrimidine-2,4-diamine hydrochloride

• Inchi： 1S/C7H12N4.ClH/c1-5-4-6(8)10-7(9-5)11(2)3;/h4H,1-3H3,(H2,8,9,10);1H
• InChI Key： HAYTUUHWBVWZHH-UHFFFAOYSA-N
• SMILES： N(C1=NC(N)=CC(C)=N1)(C)C.Cl

Additional information on N2,N2,6-trimethylpyrimidine-2,4-diamine hydrochloride

Introduction to N2,N2,6-trimethylpyrimidine-2,4-diamine hydrochloride (CAS No. 2034442-76-5)

N2,N2,6-trimethylpyrimidine-2,4-diamine hydrochloride, a compound with the chemical formula C₆H₁₀ClN₄, is a significant molecule in the field of pharmaceutical and biochemical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The N2,N2,6-trimethylpyrimidine-2,4-diamine hydrochloride derivative is particularly intriguing because of its ability to interact with biological systems in novel ways, making it a valuable candidate for further investigation.

The CAS No. 2034442-76-5 identifier is a crucial reference point for researchers and chemists who are studying this compound. This numerical code ensures that scientists around the world can accurately identify and reference the specific chemical entity. The CAS registry system is an essential tool in the chemical industry, providing a standardized method for naming and categorizing chemical substances. The 2034442-76-5 code helps in distinguishing this compound from others with similar names or structures, thereby facilitating precise communication in scientific literature and patents.

One of the most compelling aspects of N2,N2,6-trimethylpyrimidine-2,4-diamine hydrochloride is its structural versatility. The presence of multiple nitrogen atoms and methyl groups allows for a wide range of possible interactions with biological targets. This structural flexibility makes it an attractive candidate for use in the design of new drugs and therapeutic agents. Researchers are particularly interested in how the N-heterocyclic structure of this compound can be exploited to develop treatments for various diseases.

In recent years, there has been a growing interest in pyrimidine derivatives due to their potential biological activities. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been widely used in the development of antiviral, anticancer, and antimicrobial drugs. The N2,N2,6-trimethylpyrimidine-2,4-diamine hydrochloride compound represents a novel addition to this class of molecules, offering new opportunities for therapeutic intervention.

Recent studies have begun to explore the pharmacological properties of N2,N2,6-trimethylpyrimidine-2,4-diamine hydrochloride. Initial research suggests that this compound may have significant potential as an intermediate in the synthesis of more complex pharmacological agents. Its ability to act as a scaffold for further chemical modifications makes it a valuable building block in drug discovery efforts. Additionally, the hydrochloride salt form enhances its solubility and bioavailability, which are critical factors in drug development.

The synthesis of N2,N2,6-trimethylpyrimidine-2,4-diamine hydrochloride involves several key steps that require precise control over reaction conditions. The process typically begins with the condensation of appropriate precursors under controlled temperatures and pressures. Catalysts are often employed to facilitate the formation of the desired pyrimidine ring structure. The final step involves converting the free base form into its hydrochloride salt, which improves stability and handling characteristics.

One of the challenges associated with working with N2,N2,6-trimethylpyrimidine-2,4-diamine hydrochloride is ensuring high purity throughout the synthesis process. Impurities can significantly affect the compound's biological activity and overall efficacy as a pharmaceutical agent. Advanced purification techniques such as column chromatography and recrystallization are commonly used to achieve the necessary level of purity.

The applications of N2,N2,6-trimethylpyrimidine-2,4-diamine hydrochloride extend beyond basic research into more applied fields such as medicinal chemistry and drug development. Researchers are exploring its potential use in creating novel therapeutic agents that target specific biological pathways. For instance, its structural similarity to known antiviral and anticancer compounds suggests that it may be useful in developing new treatments for these conditions.

In conclusion, N2,N2,6-trimethylpyrimidine-2,4-diamine hydrochloride (CAS No. 2034442-76-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological interactions make it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of innovative therapies.